![molecular formula C11H10ClKN2O4 B6264904 potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoate CAS No. 1028531-68-1](/img/no-structure.png)
potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoate
Overview
Description
Potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoate, also known as 4-chlorophenyl-N-carbamoyl-3-methyl-2-oxopropanoate, is an organic compound with a molecular formula of C10H11ClNO4 and a molecular weight of 242.65 g/mol. It is an intermediate in the synthesis of a variety of pharmaceuticals, including antibiotics, anti-inflammatory drugs, and analgesics. It has recently been studied for its potential applications in biomedicine, due to its ability to act as a catalyst for various biochemical reactions.
Scientific Research Applications
Potassium 3-carbamoyl-2-[(potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoateyl)formamido]propanoate has been studied for its potential applications in biomedicine. It has been found to act as a catalyst for various biochemical reactions, including the synthesis of polysaccharides, polypeptides, and nucleic acids. It has also been suggested that it could be used as a drug delivery system, due to its ability to form stable complexes with a variety of molecules.
Mechanism of Action
The mechanism of action of potassium 3-carbamoyl-2-[(potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoateyl)formamido]propanoate is not yet fully understood. However, it is believed that it functions by forming a complex with the substrate molecule, which then facilitates the reaction. This is due to its ability to form hydrogen bonds with both the substrate and the product molecules, thus stabilizing the reaction and increasing the rate of reaction.
Biochemical and Physiological Effects
Potassium 3-carbamoyl-2-[(potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoateyl)formamido]propanoate has been shown to have a variety of biochemical and physiological effects. It has been found to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. It has also been found to inhibit the synthesis of lipids and cholesterol, as well as to reduce inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using potassium 3-carbamoyl-2-[(potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoateyl)formamido]propanoate in laboratory experiments include its low cost, its high stability, and its ability to form stable complexes with a variety of molecules. However, it must be handled with extreme caution, as it is highly toxic and can cause severe skin and eye irritation.
Future Directions
Potassium 3-carbamoyl-2-[(potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoateyl)formamido]propanoate has the potential to be used in a variety of applications, including drug delivery systems, enzyme inhibitors, and as a catalyst for biochemical reactions. Further studies are needed to investigate its potential applications in biomedicine, as well as its mechanism of action. Additionally, further research is needed to better understand its toxicity and its potential side effects. Other future directions for research include its potential use in the synthesis of polysaccharides, polypeptides, and nucleic acids.
Synthesis Methods
The synthesis of potassium 3-carbamoyl-2-[(potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoateyl)formamido]propanoate can be achieved through a two-step reaction. The first step involves the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate in the presence of sodium hydroxide. This reaction yields potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoateyl-N-carbamoyl-3-methyl-2-oxopropanoate, which is then reacted with potassium carbonate in the second step to yield the desired product, potassium 3-carbamoyl-2-[(potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoateyl)formamido]propanoate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoate involves the reaction of 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid with potassium hydroxide.", "Starting Materials": [ "3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid", "Potassium hydroxide" ], "Reaction": [ "Dissolve 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid in water", "Add potassium hydroxide to the solution", "Stir the mixture at room temperature for several hours", "Acidify the mixture with hydrochloric acid", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure", "Recrystallize the product from ethanol", "Dry the product under vacuum" ] } | |
CAS RN |
1028531-68-1 |
Product Name |
potassium 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoate |
Molecular Formula |
C11H10ClKN2O4 |
Molecular Weight |
308.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
